2-methyl-N-(1-methylpiperidin-4-yl)furan-3-carboxamide

• IUPAC Name: 2-methyl-N-(1-methylpiperidin-4-yl)furan-3-carboxamide
• InChI: InChI=1S/C12H18N2O2/c1-9-11(5-8-16-9)12(15)13-10-3-6-14(2)7-4-10/h5,8,10H,3-4,6-7H2,1-2H3,(H,13,15)
• InChI Key: UILUKJODZRPRIF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CO1)C(=O)NC2CCN(CC2)C
• Molecular Formula: C12H18N2O2
• Molecular Weight: 222.28 g/mol

Description

2-methyl-N-(1-methylpiperidin-4-yl)furan-3-carboxamide is a synthetic compound that belongs to the class of furan carboxamides This compound is characterized by the presence of a furan ring, a piperidine ring, and a carboxamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-methyl-N-(1-methylpiperidin-4-yl)furan-3-carboxamide typically involves the following steps:

Formation of the Furan Ring: The furan ring can be synthesized through the cyclization of appropriate precursors under acidic or basic conditions.

Introduction of the Piperidine Ring: The piperidine ring is introduced via nucleophilic substitution reactions, where a suitable piperidine derivative reacts with the furan ring.

Formation of the Carboxamide Group: The carboxamide group is formed by reacting the intermediate compound with an appropriate amine under controlled conditions.

Industrial Production Methods

Industrial production of this compound involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process typically includes:

Batch or Continuous Flow Reactors: These reactors are used to control reaction parameters such as temperature, pressure, and reaction time.

Purification Techniques: Techniques such as crystallization, distillation, and chromatography are employed to purify the final product.

Chemical Reactions Analysis

Types of Reactions

2-methyl-N-(1-methylpiperidin-4-yl)furan-3-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions depending on the reaction conditions and reagents used.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenating agents like thionyl chloride for electrophilic substitution.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of halogenated derivatives.

Scientific Research Applications

2-methyl-N-(1-methylpiperidin-4-yl)furan-3-carboxamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Investigated for its potential therapeutic applications in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-methyl-N-(1-methylpiperidin-4-yl)furan-3-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(2-Fluorophenyl)-3-methyl-N-(1-methylpiperidin-4-yl)furan-2-carboxamide
• 2-Amino-N-methyl-N-(1-methylpiperidin-4-yl)-4-phenylthiazole-5-carboxamide

Uniqueness

2-methyl-N-(1-methylpiperidin-4-yl)furan-3-carboxamide is unique due to its specific combination of a furan ring, a piperidine ring, and a carboxamide group. This unique structure imparts distinct chemical and biological properties, making it a valuable compound for various research applications.